Cas no 2137715-06-9 (1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide)

• Product Name: 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide
• CAS No: 2137715-06-9
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 6216874
• PubChem ID: 165466137
• Update Time: 2025-07-08

1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide
• 2137715-06-9
• EN300-764439

• Inchi： 1S/C12H23N3O/c1-11(2,3)14-10(16)15-7-5-9-4-6-12(9,15)8-13/h9H,4-8,13H2,1-3H3,(H,14,16)
• InChI Key： PSKHLBVXICKTLR-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)N1CCC2CCC12CN

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide

Comprehensive Overview of 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide (CAS No. 2137715-06-9)

The compound 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide (CAS No. 2137715-06-9) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex azabicyclo[3.2.0]heptane scaffold, combined with the tert-butyl carboxamide and aminomethyl functional groups, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

In recent years, the demand for novel bicyclic compounds like 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide has surged due to their role in addressing unmet medical needs. For instance, its structural similarity to known neuromodulators has prompted investigations into its efficacy for conditions such as anxiety, depression, and cognitive disorders. The tert-butyl group enhances metabolic stability, while the aminomethyl moiety offers opportunities for further derivatization, making it a valuable building block in medicinal chemistry.

The synthesis of CAS No. 2137715-06-9 involves multi-step organic reactions, often starting from readily available precursors. Key steps include the construction of the azabicyclo[3.2.0]heptane core, followed by selective functionalization to introduce the carboxamide and aminomethyl groups. Recent advancements in catalytic methods, such as asymmetric hydrogenation, have improved the efficiency and yield of this process, aligning with the growing emphasis on sustainable chemistry.

From a commercial perspective, 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its pricing reflects the complexity of its synthesis and the purity required for research applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality, ensuring compliance with industry standards.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals and materials science. Its bicyclic framework could serve as a template for designing new pesticides or functional materials with tailored properties. However, further studies are needed to explore these possibilities fully. The scientific community continues to investigate its reactivity, stability, and biological activity, with several patents and publications highlighting its promise.

In conclusion, 1-(aminomethyl)-N-tert-butyl-2-azabicyclo[3.2.0]heptane-2-carboxamide (CAS No. 2137715-06-9) represents a fascinating area of research at the intersection of chemistry and biology. Its unique structure and functional groups make it a compelling candidate for diverse applications, from drug development to advanced materials. As synthetic methodologies evolve and biological studies progress, this compound is poised to play an increasingly important role in scientific innovation.